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Compound of Interest

Compound Name: Metaboric acid

Cat. No.: B085417

Application Note and Protocol

This document provides detailed protocols for the preparation of boric acid solutions for use in
various analytical techniques. It is intended for researchers, scientists, and drug development
professionals who require accurate and stable boron-containing solutions for their work. The
protocols cover the preparation of standard boric acid solutions and saturated boric acid
solutions.

Introduction

Boric acid (H3zBO:s) is a weak Lewis acid of boron that is commonly used in a variety of
scientific and industrial applications. In analytical chemistry, boric acid solutions are utilized as
buffers, pH adjusters, and as a source of boron for elemental analysis. When dissolved in
water, orthoboric acid partially dissociates to form metaboric acid (HBO2).[1] The equilibrium
between these two forms is important to consider when preparing and using these solutions.
Metaboric acid itself is a white, solid compound that is only slightly soluble in water and tends
to revert to boric acid upon dissolution.[2][3] Therefore, standard analytical solutions are
typically prepared from boric acid.

Quantitative Data
Solubility of Boric Acid in Water

The solubility of boric acid in water is highly dependent on temperature. The following table
summarizes the solubility at various temperatures.
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Temperature (°C) Solubility ( g/100 mL)
0 2.52
10 3.49
20 4.72
25 5.7
30 6.23
40 8.08
50 10.27
60 12.97
70 15.75
80 19.10
90 23.27
100 27.53

Data sourced from PubChem.[4]

Properties of Boric and Metaboric Acid

Property Boric Acid (HsBO3) Metaboric Acid (HBO2)
Molar Mass 61.83 g/mol 43.82 g/mol (monomer)
Appearance White crystalline solid White solid
] ] ~236 °C (cubic form, with
Melting Point 170.9 °C -
decomposition)[2][3]
pKa (in water at 25°C) 9.24

Experimental Protocols
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Preparation of a Standard Boric Acid Solution (e.g., 100
mg/L as Boron)

This protocol describes the preparation of a 1 L standard solution of boric acid with a boron
concentration of 100 mg/L.

Materials:

Boric acid (HsBOs), analytical grade

Deionized water (Type | Ultrapure)

1000 mL volumetric flask, Class A

Analytical balance

Weighing paper or boat

Funnel

Beaker

Procedure:
o Calculate the required mass of boric acid:
o The atomic mass of Boron (B) is 10.81 g/mol .
o The molecular mass of Boric Acid (H3BO3s) is 61.83 g/mol .

o To prepare a 100 mg/L (0.1 g/L) Boron solution, the mass of boric acid required is
calculated as follows: Mass of Hs3BOs = (0.1 gB /L) * (61.83 g HsBOs/ 10.81 g B) =
0.5719 g/L.[5]

» Weigh the boric acid:

o Accurately weigh 0.5719 g of boric acid using an analytical balance.
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¢ Dissolve the boric acid:

o Transfer the weighed boric acid to a beaker containing approximately 800 mL of deionized
water.

o Stir the solution with a magnetic stirrer until the boric acid is completely dissolved. Gentle
heating may be applied to aid dissolution, but the solution must be cooled to room
temperature before final dilution.

e Transfer to volumetric flask:

o Carefully transfer the dissolved boric acid solution into a 1000 mL volumetric flask using a
funnel.

o Rinse the beaker, stirring rod, and funnel with small portions of deionized water, adding
the rinsings to the volumetric flask to ensure a quantitative transfer.

¢ Dilute to volume:

o Add deionized water to the volumetric flask until the bottom of the meniscus is aligned with
the calibration mark.

e Homogenize the solution:
o Cap the flask and invert it several times to ensure the solution is thoroughly mixed.
e Storage:

o Store the prepared solution in a well-sealed, clean, and properly labeled plastic or
borosilicate glass bottle at room temperature. Boric acid solutions are stable under
ordinary conditions.[6]

Preparation of a Saturated Boric Acid Solution

This protocol is often used in sample preparation for Inductively Coupled Plasma - Mass
Spectrometry (ICP-MS) to complex excess hydrofluoric acid (HF) after digestion.

Materials:
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Boric acid (HsBOs), powder

Deionized water

1 L beaker or bottle

Magnetic stirrer and stir bar

Hot plate (optional)

Procedure:

Add boric acid to water:

o To a1l L container, add approximately 950 mL of deionized water.

Add excess boric acid:

o While stirring, add an excess amount of boric acid powder (e.g., 60 g) to the water. This
will be more than the solubility limit at room temperature.

Stir to saturate:

o Stir the mixture vigorously for an extended period (e.g., 1-2 hours) at room temperature.
To expedite saturation, the solution can be gently heated, but it must be cooled to room
temperature before use to allow excess boric acid to precipitate.

Allow to settle:

o Turn off the stirrer and allow the undissolved boric acid to settle at the bottom of the
container.

Decant the supernatant:

o Carefully decant or filter the clear, saturated supernatant for use. The concentration of a
saturated boric acid solution at 25°C is approximately 57 g/L.

Application Workflows
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Workflow for Preparing a Standard Boric Acid Solution

‘ Preparation of Standard Boric Acid Solution ‘
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Caption: Workflow for standard boric acid solution preparation.
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Caption: Equilibrium between boric and metaboric acid.

Handling and Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat, when handling boric acid and its solutions.[7]

 Avoid inhalation of boric acid dust by working in a well-ventilated area or using a fume hood.

[7]

» Store boric acid in a cool, dry, and well-ventilated place away from incompatible materials
such as strong bases.

o Dispose of waste solutions in accordance with local, state, and federal regulations.

Disclaimer: The information provided in this document is for guidance purposes only. Users
should always consult relevant safety data sheets (SDS) and follow established laboratory
safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Boric Acid Solutions for Analytical
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085417#protocol-for-preparing-metaboric-acid-
solutions-for-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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